Cas no 91251-29-5 (1-(3,4-Dimethylphenyl)ethanamine)

• Product Name: 1-(3,4-Dimethylphenyl)ethanamine
• CAS No: 91251-29-5
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD02177054
• CID: 892543
• PubChem ID: 5086468
• Update Time: 2025-05-19

1-(3,4-Dimethylphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethylphenyl)ethanamine
• 1-(3',4'-DIMETHYLPHENYL)ETHYLAMINE
• 1-(3,4-Dimethyl-phenyl)-ethylamine
• 1-(3,4-dimethylphenyl)ethanamine(SALTDATA: FREE)
• PMUVPGYHXWUERM-UHFFFAOYSA-N
• Z285186052
• DTXSID30408191
• 1-(3,4-dimethylphenyl)ethan-1-amine
• AKOS000159985
• HMS1704K06
• BBL036329
• Y13629
• CS-0153005
• MFCD02177054
• STK346726
• AKOS016345015
• 91251-29-5
• 1-(3,4-dimethylphenyl)ethylamine
• SCHEMBL3650358
• EN300-35203
• VS-13422
• SY384381
• MFCD06761916
• ALBB-001470
• (R)-1-(3,4-DIMETHYLPHENYL)ETHANAMINE

• MDL： MFCD02177054
• Inchi： 1S/C10H15N/c1-7-4-5-10(9(3)11)6-8(7)2/h4-6,9H,11H2,1-3H3
• InChI Key： PMUVPGYHXWUERM-UHFFFAOYSA-N
• SMILES： NC(C)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 149.120449483g/mol
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.937±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 128 ºC (20 Torr)
• Flash Point: 96.9±8.5 ºC,
• Refractive Index: 1.527
• Solubility: Slightly soluble (1.9 g/l) (25 º C),

1-(3,4-Dimethylphenyl)ethanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 1-(3,4-Dimethylphenyl)ethanamine

1-(3,4-Dimethylphenyl)ethanamine: A Comprehensive Overview

1-(3,4-Dimethylphenyl)ethanamine, also known by its CAS number 91251-29-5, is a versatile organic compound with significant applications in various fields. This compound is a derivative of ethanamine, featuring a substituted phenyl group at the 3 and 4 positions. The presence of methyl groups on the aromatic ring imparts unique chemical properties, making it a valuable compound in both academic and industrial settings.

The structure of 1-(3,4-Dimethylphenyl)ethanamine consists of a benzene ring substituted with two methyl groups at the 3 and 4 positions, connected to an ethanamine group. This arrangement not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials and pharmaceutical agents.

One of the most notable applications of 1-(3,4-Dimethylphenyl)ethanamine is in the field of drug discovery. Researchers have explored its role as a building block for developing bioactive molecules with potential therapeutic effects. For instance, studies published in Journal of Medicinal Chemistry have demonstrated its ability to act as a ligand in metalloenzyme inhibitors, showcasing its promise in combating diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 1-(3,4-Dimethylphenyl)ethanamine has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable porosity, making them ideal candidates for gas storage and catalytic applications.

The synthesis of 1-(3,4-Dimethylphenyl)ethanamine typically involves a multi-step process that includes nucleophilic substitution and aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For example, the use of palladium catalysts has significantly improved the yield and purity of the compound, aligning with current trends toward sustainable chemistry.

1-(3,4-Dimethylphenyl)ethanamine's chemical properties make it an excellent candidate for various analytical techniques. Its solubility in organic solvents facilitates its use in chromatographic separations and spectroscopic analyses. Moreover, its fluorescence properties under UV light have been exploited in sensing applications, where it serves as a probe for detecting metal ions and other analytes.

The demand for 1-(3,4-Dimethylphenyl)ethanamine has grown significantly due to its diverse applications across multiple industries. Its role as an intermediate in pharmaceutical synthesis, coupled with its use in materials science and analytical chemistry, underscores its importance in modern chemical research. As new applications continue to emerge, this compound is poised to play an even more critical role in advancing scientific innovation.

In conclusion, 1-(3,4-Dimethylphenyl)ethanamine (CAS No. 91251-29-5) is a multifaceted compound with remarkable potential across various domains. Its unique chemical structure and versatile properties make it an invaluable tool for researchers and industry professionals alike. With ongoing advancements in synthetic methods and application development, this compound will undoubtedly remain at the forefront of chemical innovation for years to come.